Selanium

• Molecular Formula: H3Se+
• Molecular Weight: 81.99 g/mol
• IUPAC Name: selanium
• InChI: InChI=1S/H2Se/h1H2/p+1
• InChI Key: SPVXKVOXSXTJOY-UHFFFAOYSA-O
• SMILES: [SeH3+]

Description

Selenonium is a selenium hydride and an onium cation. It is a conjugate acid of a selane.

Scientific Research Applications

Optical and Electronic Applications

Selenium is notably used in the electronics and optoelectronics industry. Its applications range from rectifiers, solar cells, and photographic exposure meters to xerography and anticancer agents. Additionally, it's employed in the glass industry to eliminate bubbles and remove tints produced by iron. Selenium's reactivity with various chemicals also leads to its conversion into functional materials like CdSe and ZnSe, which are important in imaging and biomedical applications (Ahluwalia, 2017).

Antimicrobial and Anticancer Applications

Selenium nanoparticles synthesized by Fusarium sp. have shown potent antibacterial potential and selective anticancer properties against various cancers, without affecting normal human cells. These findings highlight the potential of selenium-based nanoparticles as candidates for future therapeutic applications (Abbas & Baker, 2019).

Fluorescent Probes in Biology

Selenium-containing fluorescent molecular probes are vital for detecting biologically important analytes. These probes are used in medicinal and materials chemistry, with specific applications in detecting reactive oxygen species and reactive nitrogen species. The development of such probes continues to advance in neurobiological applications and molecular logic gating frontiers (Manjare, Kim, & Churchill, 2014).

Agricultural Applications

In agriculture, selenium biofortification is an important process. It increases the accumulation of selenium in crops to prevent selenium deficiency in humans and animals. Additionally, selenium phytoremediation is used to clean up selenium-contaminated environments (Wu et al., 2015).

Biotechnological Applications

Selenium biomineralization by bacteria can remove selenium from contaminated waters and sequester it in a reusable form. This process is crucial in environmental biotechnology applications such as bioremediation and wastewater treatment (Nancharaiah & Lens, 2015).

Selenium in Human Health

Selenium plays a crucial role in human health as part of the enzymatic antioxidant system. Its biochemical, physiological, and chemotherapeutic effects are vital for health and development, and it's celebrated for its biomedical importance (Schomburg, 2016).